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Introduction
Propyl hexanoate (C₉H₁₈O₂), also known as propyl caproate, is a hexanoate ester formed

from the condensation of hexanoic acid and propan-1-ol.[1] It is recognized by its characteristic

fruity aroma, often described as being similar to blackberries or pineapple.[1] Beyond its

significant use as a flavoring and fragrance agent, propyl hexanoate serves as a solvent for

polar organic compounds, making an understanding of its physical and thermal properties

essential for its application in chemical synthesis, product formulation, and various industrial

processes.[1]

This technical guide provides a summary of the core thermophysical properties of propyl
hexanoate. It details the standard experimental methodologies used for their determination

and serves as a reference for professionals in research and development. While extensive

temperature-dependent data for propyl hexanoate is not readily available in the literature, this

guide presents the established single-point data and includes comparative data for a similar

ester, ethyl hexanoate, to illustrate typical thermophysical behavior as a function of

temperature.

Core Physical and Chemical Properties
A summary of the fundamental physical and chemical properties of propyl hexanoate is

presented below. These values are critical for a wide range of calculations and process
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modeling.

Property Value Unit Reference(s)

Molecular Formula C₉H₁₈O₂ - [2]

Molar Mass 158.24 g·mol⁻¹ [2]

Appearance Clear, colorless liquid -

Normal Boiling Point 186 - 187 °C

Melting Point -68 to -69 °C

Density (at 25°C) 0.867 g·mL⁻¹

Refractive Index (at

20°C)
1.412 -

Solubility in Water 101.9 (estimated) mg·L⁻¹ @ 25°C

Flash Point 51.67 °C

Density
Density is a fundamental property that relates the mass of a substance to the volume it

occupies. For liquids, density is highly dependent on temperature, typically decreasing as

temperature increases.

Quantitative Data for Propyl Hexanoate
Specific experimental data detailing the temperature dependence of propyl hexanoate's

density is limited. The standard density is reported at 25°C.

Temperature (°C) Density (g·mL⁻¹)

25 0.867

Data sourced from ChemBK.
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Comparative Data: Temperature Dependence of Ethyl
Hexanoate Density
To illustrate the typical behavior of alkyl hexanoates, the following table presents critically

evaluated data for the density of liquid ethyl hexanoate at various temperatures.

Temperature (K) Density (g·cm⁻³)

288.15 0.8753

293.15 0.8708

298.15 0.8663

303.15 0.8617

313.15 0.8526

323.15 0.8434

333.15 0.8341

343.15 0.8247

353.15 0.8152

Data sourced from NIST/TRC Web Thermo Tables for Ethyl Hexanoate.

Experimental Protocol: Density Measurement by
Pycnometry
Pycnometry is a highly precise method for determining the density of a liquid by measuring the

mass of a precisely known volume. The instrument, a pycnometer, is a glass flask with a

specific, calibrated volume, often fitted with a stopper containing a fine capillary tube.

Methodology:

Preparation: The pycnometer and its stopper are thoroughly cleaned and dried.
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Tare Mass: The mass of the empty, dry pycnometer (m₀) is measured using a high-precision

analytical balance.

Reference Fluid Mass: The pycnometer is filled with a reference liquid of a well-known

density (e.g., deionized water), ensuring the liquid fills the capillary of the stopper. Any

excess liquid is carefully wiped from the exterior. The total mass (m₁) is recorded.

Sample Fluid Mass: The pycnometer is emptied, dried, and then filled with the sample liquid

(propyl hexanoate). The total mass (m₂) is recorded at a controlled temperature.

Calculation:

The mass of the reference liquid is calculated: m_ref = m₁ - m₀.

The volume of the pycnometer is determined using the known density of the reference

liquid (ρ_ref) at the measurement temperature: V = m_ref / ρ_ref.

The mass of the sample liquid is calculated: m_sample = m₂ - m₀.

The density of the sample liquid (ρ_sample) is then calculated: ρ_sample = m_sample / V.
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Preparation

Calibration (Reference Fluid)

Measurement (Sample Fluid)

Clean & Dry Pycnometer

Measure Tare Mass (m₀)
 of Empty Pycnometer

Fill Pycnometer with
Deionized Water

Use same pycnometer

Equilibrate to Temp (T)

Measure Mass (m₁)
of Pycnometer + Water

Calculate Pycnometer
Volume (V)

Fill Pycnometer with
Propyl Hexanoate

Use calculated V

Equilibrate to Temp (T)

Measure Mass (m₂)
of Pycnometer + Sample

Calculate Sample
Density (ρ)

 

Start

Load Sample into
Viscometer Reservoir

Place in Constant Temp Bath
and Equilibrate

Draw Sample Up Capillary
Past Upper Mark

Allow Sample to Flow
Down Under Gravity

Start Timer at Upper Mark
Stop Timer at Lower Mark

(Record Efflux Time, t)

Calculate Kinematic Viscosity
ν = C * t

End
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Start

Mount Syringe with Sample
Position Camera & Light Source

Dispense Liquid to Form
a Stable Pendant Drop

Acquire High-Resolution
Digital Image of Drop Profile

Software Analyzes Drop Shape
(Edge Detection)

Fit Drop Profile to
Young-Laplace Equation

Calculate Surface Tension
(Requires Liquid Density)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1201940?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/325231062_Optimization_of_enzymatic_synthesis_of_ethyl_hexanoate_in_a_solvent_free_system_using_response_surface_methodology_RSM
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-hexanoate
https://www.benchchem.com/product/b1201940#thermophysical-properties-of-propyl-hexanoate
https://www.benchchem.com/product/b1201940#thermophysical-properties-of-propyl-hexanoate
https://www.benchchem.com/product/b1201940#thermophysical-properties-of-propyl-hexanoate
https://www.benchchem.com/product/b1201940#thermophysical-properties-of-propyl-hexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

